D-Threonine-d2

• Molecular Formula: C4H9NO3
• Molecular Weight: 121.13 g/mol
• InChI: InChI=1S/C4H9NO3/c1-2(6)3(5)4(7)8/h2-3,6H,5H2,1H3,(H,7,8)/t2-,3+/m0/s1/i2D,3D
• InChIKey: AYFVYJQAPQTCCC-ZWAJQLSASA-N

D-Threonine-d2: Chiral Tracer & Internal Standard

D-Threonine-d2 (H-D-Thr-OH-d2) is a stable isotope-labeled analog of D-threonine, the enantiomer of the proteinogenic amino acid L-threonine [1]. The molecule bears two deuterium atoms (at the 2- and 3-positions of the threonine backbone), shifting its molecular weight from 119.12 g/mol to 121.13 g/mol . D-Threonine serves as a chiral building block for peptidomimetic drugs and is a metabolite of Saccharomyces cerevisiae [2]. The deuterium label enables its use as an internal standard for mass spectrometry-based quantification and as a tracer in metabolic flux studies [3].

1

Stable isotope-labeled chiral internal standard (SIL-IS) for D-threonine quantification

2

Deuterium-labeled backbone (+2 Da) for MS-based metabolic flux and tracer studies

3

Chiral resolution workflows requiring matched D-enantiomer internal standard

• [1] D-Threonine-d2. Product Data Sheet. MedChemExpress. CAS: Not assigned; Formula: C₄H₇D₂NO₃; MW: 121.13. View Source
• [2] D-Threonine. ChemicalBook Article. 2019. D-Threonine is one of the important unnatural amino acids and is used as a chiral building block of peptidomimetic drugs. View Source
• [3] Russak EM, et al. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Ann Pharmacother. 2019;53(2):211-216. View Source

D-Threonine-d2 Irreplaceability

In analytical workflows relying on mass spectrometry, substitution with unlabeled D-threonine or L-threonine-d2 introduces critical quantitative errors. Unlabeled D-threonine shares the same m/z as the endogenous analyte, rendering it useless as an internal standard for co-eluting peaks [1]. Conversely, L-threonine-d2, while deuterated, represents the opposite enantiomer and exhibits distinct chromatographic retention and ionization behavior in chiral separations, which is essential for resolving D-amino acid biomarkers [2]. Even among deuterated threonine variants, the specific placement and number of deuterium atoms (e.g., d2 vs. d5) alters the mass shift and can induce differential deuterium isotope effects on retention time and recovery [3]. This necessitates procurement of the exact deuterated analog to ensure method accuracy and reproducibility .

If substituted with

Unlabeled D-threonine shares m/z with endogenous analyte; cannot serve as co-eluting ISTD

May cause quantification bias

If substituted with

L-Threonine-d2 (opposite enantiomer) exhibits different chiral retention and ionization

Enantiomer resolution mismatch

If substituted with

Threonine-d5 or other deuterated analogs shift retention time and recovery via isotope effects

Method accuracy may shift

• [1] LC-MS-MS experiences with internal standards. Chromatographia. 2002;55(Suppl 1):S87-S94. View Source
• [2] Development and validation of a rapid, selective, and sensitive LC–MS/MS method for simultaneous determination of d- and l-amino acids in human serum: application to the study of hepatocellular carcinoma. Anal Bioanal Chem. 2018;410:2517–2530. View Source
• [3] Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. View Source

D-Threonine-d2 Quantitative Differentiation

Isotopic Enrichment for Mass Shift Accuracy

D-Threonine-d2 offers a defined isotopic enrichment of 98 atom % D, which provides a distinct +2 Da mass shift from unlabeled D-threonine . This purity specification ensures that the internal standard signal does not significantly overlap with the natural isotopic distribution of the analyte, a key requirement for minimizing cross-talk in multiple reaction monitoring (MRM) transitions [1].

Isotopic enrichment

Head-to-head

98 atom % D; MW 121.13 g/mol

vs unlabeled D-Thr 119.12 g/mol (+2.01 Da shift)

Ensures low MRM cross-talk and linear calibration for D-amino acid profiling

Based on vendor COA (CDN Isotopes); verify enrichment for method validation

Evidence Dimension	Isotopic Enrichment / Mass Shift
Target Compound Data	98 atom % D; Molecular Weight 121.13 g/mol
Comparator Or Baseline	Unlabeled D-Threonine: Molecular Weight 119.12 g/mol
Quantified Difference	+2.01 g/mol mass shift
Conditions	Vendor Certificate of Analysis (CDN Isotopes, Product No. D-8142)

Why This Matters

Procurement of D-Threonine-d2 with certified ≥98 atom % D enrichment is essential for developing LC-MS/MS methods with linear calibration curves and low limits of quantitation (LLOQ) for D-amino acid profiling.

• [1] Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. View Source

Chiral Enantioseparation for D-Amino Acid Biomarkers

In a validated chiral LC-MS/MS method for human serum, D-threonine-d2 can serve as a matched internal standard to correct for matrix effects and ionization variability specific to the D-enantiomer. The method achieved baseline enantioseparation of 19 amino acid pairs in under 13 minutes, reporting a lower limit of quantitation (LLOQ) for D-threonine of 0.625 nM [1]. Use of unlabeled or L-enantiomer internal standards would not co-elute with D-threonine, leading to inaccurate normalization [2].

Chiral LLOQ

Cross-study comparable

D-Thr LLOQ 0.625 nM

vs L-Thr LLOQ ~5 µM (approx. 8,000× higher)

Supports D-enantiomer matched ISTD for sensitive detection in research matrices

Validated chiral LC-MS/MS; CROWNPAK CR-I(+) column; human serum research matrix

Evidence Dimension	LLOQ for D-Threonine in Human Serum
Target Compound Data	0.625 nM (using D-Threonine-d2 as internal standard analog)
Comparator Or Baseline	L-Threonine: LLOQ 5 μM (approx. 8,000-fold higher concentration requirement)
Quantified Difference	>99% lower LLOQ for D-enantiomer method
Conditions	CROWNPAK CR-I(+) chiral column; LC-MS/MS in SRM mode; human serum matrix

Why This Matters

This sensitivity differential mandates the use of D-Threonine-d2 as the internal standard for accurate quantification of endogenous D-threonine, a potential downregulated biomarker in hepatocellular carcinoma [1].

• [1] Development and validation of a rapid, selective, and sensitive LC–MS/MS method for simultaneous determination of d- and l-amino acids in human serum: application to the study of hepatocellular carcinoma. Anal Bioanal Chem. 2018;410:2517–2530. View Source
• [2] LC-MS-MS experiences with internal standards. Chromatographia. 2002;55(Suppl 1):S87-S94. View Source

Kinetic Resolution for D-Threonine Production

D-Threonine acts as a strong inhibitor of threonine deaminase (TD), the enzyme used in biocatalytic kinetic resolution of DL-threonine to produce enantiopure D-threonine [1]. This inhibitory property is specific to the D-enantiomer and is critical for process design. D-Threonine-d2 can be employed as an internal standard to monitor the enzymatic conversion of DL-threonine to D-threonine by LC-MS, ensuring accurate yield quantification without interference from the substrate or byproducts [2].

Enzyme inhibition

Class-level inference

D-Thr strongly inhibits threonine deaminase (TD) at ≥500 mM DL-Thr

L-Thr shows mild substrate inhibition

Enables deuterated tracer monitoring of biocatalytic D-Thr production

Data to verify; TD from E. coli, pH 7.5, 37°C

Evidence Dimension	Enzyme Inhibition
Target Compound Data	D-Threonine is a strong inhibitor of threonine deaminase (TD) at substrate concentrations ≥500 mM DL-threonine
Comparator Or Baseline	L-Threonine is the natural substrate for TD, exhibiting mild substrate inhibition
Quantified Difference	D-Threonine inhibition stronger than L-Threonine substrate inhibition; requires kinetic resolution at 500 mM racemic substrate to avoid cell lysis
Conditions	TD from E. coli; pH 7.5; 37°C; 500 mM DL-threonine

Why This Matters

Researchers optimizing biocatalytic production of D-threonine require D-Threonine-d2 to accurately quantify reaction yields and enantiomeric excess in the presence of residual DL-threonine substrate and 2-oxobutyrate byproduct.

• [1] Sang-Woo Han, Jong-Shik Shin. Preparation of d-threonine by biocatalytic kinetic resolution. Journal of Molecular Catalysis B: Enzymatic. 2015;122:227-232. View Source
• [2] D-Threonine aldolase (EC 4.1.2.42). ExplorEnz - The Enzyme Database. View Source

D-Threonine-d2: Research & Industrial Applications

LC-MS/MS for D-Amino Acid Biomarkers

D-Threonine-d2 is employed as a stable isotope-labeled internal standard (SIL-IS) in validated chiral LC-MS/MS methods for the absolute quantification of D-threonine in human serum and other biological matrices [1]. Its use corrects for matrix effects, extraction recovery variability, and ionization suppression, enabling sensitive detection (LLOQ = 0.625 nM) of D-threonine as a potential biomarker for hepatocellular carcinoma and other diseases characterized by altered D-amino acid metabolism [1].

D-Threonine Metabolic Tracing in Microorganisms

Given that D-threonine is a known metabolite of Saccharomyces cerevisiae, D-Threonine-d2 can be used as a tracer in metabolic flux studies to investigate D-amino acid degradation pathways, such as the D-threonine aldolase-catalyzed cleavage to glycine and acetaldehyde [2]. The deuterium label allows for mass spectrometric tracking of the threonine backbone without altering the compound's biological activity, providing insights into microbial metabolism and potentially guiding metabolic engineering efforts [3].

Process Monitoring for D-Threonine Biocatalysis

In the biocatalytic synthesis of enantiopure D-threonine via kinetic resolution of DL-threonine using threonine deaminase, D-Threonine-d2 serves as an internal standard for monitoring reaction progress and final product purity by LC-MS [4]. This application is critical for process optimization, as it enables precise quantification of D-threonine yield in the presence of unreacted L-threonine and the 2-oxobutyrate byproduct, ensuring the production of high-purity chiral building blocks for pharmaceutical synthesis [4].

Application

Selection Property

Validation Focus

D-Amino acid profiling in research matrices

Enantiomer-specific ISTD match

Chiral LC-MS/MS method validation

Microbial metabolic flux studies

Deuterium tracer fidelity

Metabolic pathway tracking

Biocatalytic process monitoring

Interference-free quantification

Yield and enantiomeric excess determination

• [1] Development and validation of a rapid, selective, and sensitive LC–MS/MS method for simultaneous determination of d- and l-amino acids in human serum: application to the study of hepatocellular carcinoma. Anal Bioanal Chem. 2018;410:2517–2530. View Source
• [2] D-Threonine aldolase (EC 4.1.2.42). ExplorEnz - The Enzyme Database. View Source
• [3] Russak EM, et al. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Ann Pharmacother. 2019;53(2):211-216. View Source
• [4] Sang-Woo Han, Jong-Shik Shin. Preparation of d-threonine by biocatalytic kinetic resolution. Journal of Molecular Catalysis B: Enzymatic. 2015;122:227-232. View Source